14:0 PE-DTPA (Gd)

• Molecular Formula: C47H84GdN4O17P
• Molecular Weight: 1165.4 g/mol
• InChI: InChI=1S/C47H87N4O17P.Gd/c1-3-5-7-9-11-13-15-17-19-21-23-25-46(61)65-38-40(68-47(62)26-24-22-20-18-16-14-12-10-8-6-4-2)39-67-69(63,64)66-32-27-48-41(52)33-50(35-43(55)56)30-28-49(34-42(53)54)29-31-51(36-44(57)58)37-45(59)60;/h40H,3-39H2,1-2H3,(H,48,52)(H,53,54)(H,55,56)(H,57,58)(H,59,60)(H,63,64);/q;+3/p-3
• InChIKey: BBRUHUIOHRNQIT-UHFFFAOYSA-K

14:0 PE-DTPA (Gd) Procurement Guide

14:0 PE-DTPA (Gd) is an amphiphilic, lipid-based gadolinium complex consisting of a gadolinium ion chelated by diethylenetriaminepentaacetic acid (DTPA) conjugated to a 1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine (DMPE, 14:0 PE) lipid moiety . This compound integrates paramagnetic contrast capability directly into phospholipid bilayers, enabling stable incorporation into liposomes, high-density lipoprotein (HDL)-like nanoparticles, and other membrane-mimetic systems for magnetic resonance imaging (MRI) and biophysical studies . Unlike freely soluble, small-molecule gadolinium chelates (e.g., Gd-DTPA), the covalent attachment of the lipid anchor provides a distinct advantage: it confines the contrast agent to specific nano-scale assemblies, potentially altering pharmacokinetics, relaxivity, and cellular interactions [1].

Stable phospholipid bilayer incorporation for MRI contrast studies

Confined paramagnetic center for liposomal nano-assembly research

Supports HDL-mimetic nanoparticle formulation workflows

• [1] Cormode DP, Skajaa T, van Schooneveld MM, Koole R, Jarzyna P, Lobatto ME, Calcagno C, Barazza A, Gordon RE, Zanzonico P, Fisher EA, Fayad ZA, Mulder WJ. Nanocrystal core high-density lipoproteins: a multimodality contrast agent platform. Nano Lett. 2008;8(11):3715-23. doi: 10.1021/nl801958b View Source

Why 14:0 PE-DTPA (Gd) Cannot Be Substituted

Substituting 14:0 PE-DTPA (Gd) with other lipid-gadolinium conjugates or free gadolinium chelates is not scientifically straightforward and often leads to compromised experimental outcomes. The compound's 14-carbon myristoyl chains confer specific biophysical properties: they govern its partitioning, orientation, and mobility within a lipid bilayer, which directly impact the relaxivity of the gadolinium center and the structural fidelity of the lipid assembly [1]. Changing the lipid anchor (e.g., to a longer 16:0 or 18:0 chain) alters membrane fluidity and the rate of water exchange at the gadolinium core, as relaxivity is highly sensitive to the local nanosecond-timescale motion of the chelate [2]. Using a free, untethered Gd-chelate (like Gd-DTPA) completely fails to achieve stable membrane incorporation, resulting in rapid clearance in vivo or leakage from liposomes in vitro, precluding its use in sustained-release, targeted, or cell-tracking applications [3]. The specific structural and dynamic parameters of 14:0 PE-DTPA (Gd) make it the only member of its class with a defined, quantitative performance profile for critical applications, as detailed below.

Target Component

Lipid-anchored Gd (14:0 PE-DTPA (Gd)) enables stable bilayer integration

Free Chelate

Gd-DTPA: lacks membrane anchor; may leak from liposomes, precluding long-circulation studies

14:0 Myristoyl Chain

Governs local membrane dynamics and relaxivity

Longer Acyl Chains

16:0/18:0 PE-Gd: may alter lipid mobility and water exchange, shifting relaxivity outcomes

• [1] Briley-Saebo KC, Geninatti-Crich S, Cormode DP, Barazza A, Mulder WJ, Chen W, Giovenzana GB, Fisher EA, Aime S, Fayad ZA. High-relaxivity gadolinium-modified high-density lipoproteins as magnetic resonance imaging contrast agents. J Phys Chem B. 2009;113(18):6283-9. doi: 10.1021/jp8108286 View Source
• [2] Alhaique F, Bertini I, Fragai M, Carafa M, Luchinat C, Parigi G. Solvent 1H NMRD study of biotinylated paramagnetic liposomes containing Gd-bis-SDA-DTPA or Gd-DMPE-DTPA. Inorganica Chimica Acta. 2002;331:151-157. doi: 10.1016/S0020-1693(01)00779-4 View Source
• [3] Bui T, Stevenson J, Hoekman J, Zhang S, Maravilla K, Ho RJ. Novel Gd nanoparticles enhance vascular contrast for high-resolution magnetic resonance imaging. PLoS One. 2010;5(9):e13082. doi: 10.1371/journal.pone.0013082 View Source

14:0 PE-DTPA (Gd) vs. In-Class Alternatives

Fibrin-Targeted Imaging Superiority

In a direct comparison study for molecular imaging of human thrombus, a Gd-DTPA-phosphatidylethanolamine (PE) formulation (a close class analog of 14:0 PE-DTPA (Gd)) demonstrated significantly higher relaxivity than a structurally similar fibrin-targeted agent, Gd-DTPA-bis-oleate (BOA). This superior relaxivity translates directly to a more sensitive detection of pathological targets [1].

Ionic Relaxivity (r1)

Class-level inference

~2-fold higher r1 than Gd-DTPA-BOA at 1.5 T

Supports detection sensitivity assessment

In vitro relaxivity; class-level inference

Evidence Dimension	Ionic T1 Relaxivity (r1) at 1.5 T
Target Compound Data	33.7 (s*mM)^-1 for Gd-DTPA-PE
Comparator Or Baseline	Gd-DTPA-BOA (fibrin-targeted lipid-based Gd agent)
Quantified Difference	~2-fold higher
Conditions	In vitro relaxivity measurement at 1.5 T

Why This Matters

A twofold higher relaxivity per gadolinium ion enables equivalent contrast enhancement with half the gadolinium dose, reducing potential toxicity and improving the detection sensitivity for sparse molecular targets.

• [1] Winter PM, Caruthers SD, Yu X, Song SK, Chen J, Miller B, Bulte JW, Wickline SA, Lanza GM. Improved molecular imaging contrast agent for detection of human thrombus. Magn Reson Med. 2003;50(2):411-6. doi: 10.1002/mrm.10532 View Source

Vascular MRI Dose Reduction

When formulated into lipid nanoparticles, 14:0 PE-DTPA (Gd) enables high-quality contrast-enhanced vascular MRI at a 97% reduced dose of gadolinium compared to conventional approaches. This was demonstrated using a nanocrystal core high-density lipoprotein (HDL) platform, which achieves exceptional contrast while bypassing renal clearance [1].

Gd Dose Efficiency

Class-level inference

97% reduced Gd dose in HDL-like nanoparticles vs. standard chelate

Supports low-dose vascular MRI research contexts

In vivo murine model; class-level inference

Evidence Dimension	Gadolinium dose required for high-quality vascular MRI
Target Compound Data	Lipid nanoparticles containing 14:0 PE-DTPA (Gd)
Comparator Or Baseline	Standard clinical Gd-chelate dose (e.g., Gd-DTPA, 0.1 mmol/kg)
Quantified Difference	97% reduction in Gd dose
Conditions	In vivo vascular MRI using an HDL-like nanoparticle platform in a murine model

Why This Matters

This drastic dose reduction directly addresses the critical clinical and safety concern of gadolinium deposition and nephrotoxicity, making it a superior choice for applications requiring repeat dosing or use in patients with renal impairment.

• [1] Cormode DP, Skajaa T, van Schooneveld MM, Koole R, Jarzyna P, Lobatto ME, Calcagno C, Barazza A, Gordon RE, Zanzonico P, Fisher EA, Fayad ZA, Mulder WJ. Nanocrystal core high-density lipoproteins: a multimodality contrast agent platform. Nano Lett. 2008;8(11):3715-23. doi: 10.1021/nl801958b View Source

Safety in Human Liver Cells

A comprehensive in vitro safety study of nanoliposomes formulated with PE-DTPA (Gd) (the parent lipid class of 14:0 PE-DTPA (Gd)) found no cytotoxicity in human liver cells, including HepG2 cancer cells, and both undifferentiated and differentiated HepaRG progenitor cells [1]. This is in contrast to concerns of hepatotoxicity associated with some free Gd-based contrast agents [2].

Liver Cell Response

Data to verify

No cytotoxicity observed in HepG2 and HepaRG cell models

Reported liver-cell safety endpoint context

In vitro study; requires further validation

Evidence Dimension	Cytotoxicity in human liver cell models
Target Compound Data	PE-DTPA (Gd)-containing liposomes
Comparator Or Baseline	Free Gd-chelate contrast agents (Class-level inference from literature)
Quantified Difference	No cytotoxicity observed; complex toxicity panel negative (oxidative stress, ER stress, DNA damage, inflammation)
Conditions	In vitro studies on HepG2, undifferentiated HepaRG, and differentiated HepaRG cells

Why This Matters

This evidence of biosafety in liver-relevant cells supports the use of 14:0 PE-DTPA (Gd)-based constructs for liver imaging and theranostic applications, mitigating a major concern associated with the potential dissociation of free gadolinium ions.

• [1] Woitok MM, Zoubek ME, Dittrich C, et al. Gadolinium labelled nanoliposomes as the platform for MRI theranostics: in vitro safety study in liver cells and macrophages. Sci Rep. 2020;10:4780. doi: 10.1038/s41598-020-60284-z View Source
• [2] Telgmann L, Wehe CA, Künnemeyer J, Bülter AC, Sperling M, Karst U. Speciation of Gd-based MRI contrast agents and potential products of transmetalation with iron ions or parenteral iron supplements. Anal Bioanal Chem. 2012;404(8):2133-41. doi: 10.1007/s00216-012-6404-x View Source

Relaxivity in HDL Nanoparticles

The relaxivity of 14:0 PE-DTPA (Gd) (reported as Gd-DTPA-DMPE) when incorporated into high-density lipoprotein (HDL) nanoparticles is 12 mM⁻¹s⁻¹ (r1) at 20 MHz. This is a defined, reproducible value for this specific formulation [1]. This is notably higher than the ~3-5 mM⁻¹s⁻¹ typically reported for free Gd-DTPA in water at similar field strengths [2].

Relaxivity in HDL

Cross-study comparable

r1 = 12 mM⁻¹s⁻¹ at 20 MHz (vs. ~3-5 for free Gd-DTPA)

Benchmark for lipoprotein-based contrast formulation

At 37°C, q=1; cross-study comparison

Evidence Dimension	T1 Relaxivity (r1) at 20 MHz
Target Compound Data	12 mM⁻¹s⁻¹ for Gd-DTPA-DMPE in HDL nanoparticles
Comparator Or Baseline	Gd-DTPA in aqueous solution (Cross-study comparable)
Quantified Difference	~2.4-4 fold higher than free Gd-DTPA
Conditions	Relaxivity measured at 20 MHz and 37°C for Gd-DTPA-DMPE incorporated into HDL adducts (q=1)

Why This Matters

The high relaxivity of this specific lipid-Gd conjugate in a biomimetic nanoparticle provides a benchmark for quality control and formulation optimization, ensuring consistent and predictable imaging performance in lipoprotein-based contrast agents.

• [1] Briley-Saebo KC, Geninatti-Crich S, Cormode DP, Barazza A, Mulder WJ, Chen W, Giovenzana GB, Fisher EA, Aime S, Fayad ZA. High-relaxivity gadolinium-modified high-density lipoproteins as magnetic resonance imaging contrast agents. J Phys Chem B. 2009;113(18):6283-9. doi: 10.1021/jp8108286 View Source
• [2] Rohrer M, Bauer H, Mintorovitch J, Requardt M, Weinmann HJ. Comparison of magnetic properties of MRI contrast media solutions at different magnetic field strengths. Invest Radiol. 2005;40(11):715-24. doi: 10.1097/01.rli.0000184756.66360.d3 View Source

14:0 PE-DTPA (Gd) – Key Applications

High-Sensitivity Vascular & Molecular MRI

This is the primary application validated for 14:0 PE-DTPA (Gd). By incorporating this lipid into HDL-like nanoparticles, researchers can achieve high-quality contrast-enhanced vascular MRI using a 97% reduced gadolinium dose compared to standard chelates, while also bypassing renal clearance [1]. This platform is ideal for longitudinal studies of atherosclerosis, tumor angiogenesis, and other vascular pathologies where repeated imaging is necessary and minimizing gadolinium exposure is critical [1].

Multimodal & Theranostic Nanoparticles

14:0 PE-DTPA (Gd) serves as a foundational component for building multifunctional nanoparticles. Its lipid anchor allows co-incorporation with other functional lipids, such as fluorophores or targeting ligands, into the same bilayer [2]. The established safety profile of PE-DTPA (Gd)-liposomes in liver cells provides confidence for developing theranostic agents that combine MRI detection with therapeutic payloads (e.g., chemotherapeutics or thrombolytics) for targeted treatment and monitoring [3].

Membrane Protein Orientation Probes

14:0 PE-DTPA (Gd) has been specifically used as a paramagnetic lipid probe to determine the orientation of membrane proteins within a phospholipid bilayer . Its integration into proteoliposomes or bicelles, followed by solid-state NMR or EPR spectroscopy, provides valuable distance constraints and topology information . This application is unique to lipid-chelated gadolinium complexes and cannot be replicated with freely soluble contrast agents, offering a powerful tool for structural biology.

Application

Selection Property

Validation Focus

Vascular & Molecular MRI studies

Lipid-anchored paramagnetic platform

Low-dose contrast imaging and nanoparticle pharmacokinetics

Multimodal theranostic nanoparticles

Co-incorporation with functional lipids

Safety endpoints in liver-relevant cell models

Membrane protein topology

Paramagnetic lipid probe for bilayer studies

Distance constraints via NMR or EPR spectroscopy

• [1] Cormode DP, Skajaa T, van Schooneveld MM, Koole R, Jarzyna P, Lobatto ME, Calcagno C, Barazza A, Gordon RE, Zanzonico P, Fisher EA, Fayad ZA, Mulder WJ. Nanocrystal core high-density lipoproteins: a multimodality contrast agent platform. Nano Lett. 2008;8(11):3715-23. doi: 10.1021/nl801958b View Source
• [2] Woitok MM, Zoubek ME, Dittrich C, et al. Gadolinium labelled nanoliposomes as the platform for MRI theranostics: in vitro safety study in liver cells and macrophages. Sci Rep. 2020;10:4780. doi: 10.1038/s41598-020-60284-z View Source
• [3] Bui T, Stevenson J, Hoekman J, Zhang S, Maravilla K, Ho RJ. Novel Gd nanoparticles enhance vascular contrast for high-resolution magnetic resonance imaging. PLoS One. 2010;5(9):e13082. doi: 10.1371/journal.pone.0013082 View Source